Cas no 898439-07-1 (2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• CAS No: 898439-07-1
• MF: C₁₆H₁₃FN₂OS₂
• MW: 332.415624380112
• CID: 6072280
• PubChem ID: 7254765
• Update Time: 2025-06-08

2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• 898439-07-1
• AKOS008484733
• F2537-1359
• 2-((4-fluorophenyl)thio)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide

• Inchi： 1S/C16H13FN2OS2/c1-10-18-14-7-4-12(8-15(14)22-10)19-16(20)9-21-13-5-2-11(17)3-6-13/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： LUVSTOSRHCHBOE-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(C)=NC2=CC=1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 332.04533355g/mol
• Monoisotopic Mass: 332.04533355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide

Professional Introduction to Compound with CAS No. 898439-07-1 and Product Name: 2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide

The compound with the CAS number 898439-07-1 and the product name 2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly the presence of a 4-fluorophenylsulfanyl group and a 2-methyl-1,3-benzothiazol-6-yl moiety, contribute to its unique chemical properties and biological activities.

Recent research in the field of bioorganic chemistry has highlighted the importance of sulfanyl-containing compounds in the development of novel therapeutic agents. The sulfanyl group in this molecule is known to enhance its binding affinity to biological targets, making it a valuable scaffold for drug design. Furthermore, the fluorine atom at the para position of the phenyl ring introduces a degree of electronic modulation that can influence both the metabolic stability and pharmacokinetic properties of the compound.

The benzothiazole core is another critical structural element that contributes to the pharmacological potential of this compound. Benzothiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, studies have shown that benzothiazole-based compounds can interact with various cellular pathways, making them promising candidates for therapeutic intervention. The presence of a methyl group at the 2-position of the benzothiazole ring further modulates its electronic and steric properties, enhancing its interactions with biological targets.

In the context of drug discovery, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These methods have not only improved the yield and purity of target compounds but also allowed for greater structural diversity. The synthesis of 2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide exemplifies these advancements, showcasing how modern synthetic strategies can be applied to create novel pharmacophores.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity. These studies have revealed that the fluorine atom exerts a significant influence on the electron density distribution within the molecule, which can affect its interactions with biological targets. Additionally, molecular dynamics simulations have been employed to investigate the conformational flexibility of this compound, providing valuable information for rational drug design.

The biological evaluation of this compound has been a focal point in recent research endeavors. In vitro assays have demonstrated that it exhibits promising activity against various disease-related targets. For instance, preliminary studies suggest that it may inhibit key enzymes involved in cancer cell proliferation. Furthermore, its interaction with specific protein receptors has been explored using biophysical techniques such as surface plasmon resonance (SPR). These studies have provided critical data on its binding affinity and kinetics, which are essential for optimizing its pharmacological properties.

Preclinical studies have further validated the therapeutic potential of this compound. Animal models have been utilized to assess its safety profile and efficacy in vivo. These studies have shown that it exhibits favorable pharmacokinetic characteristics, including good absorption and distribution throughout the body. Moreover, preliminary toxicology assessments have indicated that it is well-tolerated at relevant doses, suggesting its potential for further clinical development.

The integration of computational biology and machine learning has also played a crucial role in understanding the mechanism of action of this compound. By analyzing large datasets derived from high-throughput screening assays, researchers have identified potential binding sites on target proteins. These insights have been used to guide structural modifications aimed at enhancing potency and selectivity. The use of predictive modeling tools has further accelerated this process by allowing virtual screening of vast chemical libraries.

The future directions for research on this compound are multifaceted. Further optimization efforts are expected to focus on improving its metabolic stability and reducing potential side effects. Additionally, exploring new synthetic routes may enable more scalable production methods. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications.

In conclusion,2-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of structural features makes it a valuable candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.